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Compound of Interest

Compound Name: 4'-Piperidinoacetophenone

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction

4'-Piperidinoacetophenone is a versatile ketone that serves as a crucial building block in
organic synthesis, particularly for the construction of a variety of biologically active heterocyclic
and carbocyclic compounds. Its structure, featuring a reactive acetyl group and a piperidine
moiety, allows for diverse chemical modifications, leading to the synthesis of novel molecules
with significant therapeutic potential. This technical guide provides a comprehensive overview
of the synthetic utility of 4'-Piperidinoacetophenone, focusing on its application in the
synthesis of chalcones and their subsequent transformation into other valuable scaffolds. The
guide details experimental protocols, presents quantitative biological activity data, and
visualizes key synthetic and signaling pathways.

Chemical and Physical Properties

4'-Piperidinoacetophenone is a stable, off-white to light yellow solid. Its key chemical and
physical properties are summarized in the table below.[1][2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b085414?utm_src=pdf-interest
https://www.benchchem.com/product/b085414?utm_src=pdf-body
https://www.benchchem.com/product/b085414?utm_src=pdf-body
https://www.benchchem.com/product/b085414?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30237123/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6327999/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 10342-85-5 [1112]
Molecular Formula Ci13H17NO [1][2]
Molecular Weight 203.28 g/mol [11[2]
Melting Point 85-87 °C [1112]
Appearance Off-white to light yellow solid [1]

SMILES CC(=O)clccc(ccl)N2Ccccee2 [2]

1S/C13H17NO/c1-11(15)12-5-
InChl 7-13(8-6-12)14-9-3-2-4-10- [2]

14/h5-8H,2-4,9-10H2,1H3

Core Synthetic Applications: The Claisen-Schmidt

Condensation

The most prominent application of 4'-Piperidinoacetophenone in organic synthesis is its use

as a ketone component in the Claisen-Schmidt condensation. This base-catalyzed reaction

with various aromatic aldehydes yields chalcones, which are a,-unsaturated ketones. These

chalcones are not only biologically active themselves but also serve as versatile intermediates

for the synthesis of other heterocyclic compounds like pyrimidines.[3]

A general workflow for the synthesis of chalcones from 4'-Piperidinoacetophenone is

depicted below.
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Reactant Preparation

4-Piperidinoacetophenone Aromatic Aldehyde Base (e.g., NaOH, KOH) Solvent (e.g., Ethanol)
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Work-up ang Purification

Neutralization

Y

Filtration

Y

Recrystallization
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Chalcone Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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